Cas no 1598176-49-8 (1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol)

• Product Name: 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol
• CAS No: 1598176-49-8
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5578826
• Update Time: 2025-06-20

1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-[(5-chloro-2-hydroxyphenyl)methyl]-
• 1-(5-Chloro-2-hydroxybenzyl)piperidin-4-ol
• 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol

• Inchi： 1S/C12H16ClNO2/c13-10-1-2-12(16)9(7-10)8-14-5-3-11(15)4-6-14/h1-2,7,11,15-16H,3-6,8H2
• InChI Key： WPFCPYRIIYFZBD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Cl)=CC=C2O)CCC(O)CC1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 399.0±37.0 °C at 760 mmHg
• Flash Point: 195.1±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 9.55±0.43(Predicted)

1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol

Introduction to 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol (CAS No. 1598176-49-8)

1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol (CAS No. 1598176-49-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted benzyl group. The presence of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol consists of a piperidine ring attached to a 5-chloro-2-hydroxybenzyl moiety. The piperidine ring is a six-membered nitrogen-containing heterocycle that is commonly found in many biologically active compounds. The 5-chloro-2-hydroxybenzyl group, on the other hand, introduces additional functionalities that can influence the compound's pharmacological properties. The hydroxyl group can participate in hydrogen bonding, while the chlorine atom can affect the lipophilicity and electronic properties of the molecule.

Recent studies have explored the potential therapeutic applications of 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for developing orally administered drugs.

To further understand the mechanism of action of 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol, researchers have conducted molecular docking studies to investigate its interactions with target proteins. These studies have provided insights into the binding modes and key interactions that contribute to the compound's biological activity. For example, molecular docking simulations have shown that the hydroxyl group of the benzyl moiety forms hydrogen bonds with specific residues in the active site of target enzymes, while the chlorine atom contributes to hydrophobic interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that this compound may be a viable candidate for further clinical development.

In conclusion, 1-(5-chloro-2-hydroxybenzyl)piperidin-4-ol (CAS No. 1598176-49-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action and clinical potential, paving the way for its use in treating various diseases.